Cas no 866843-82-5 (3-(3-methylphenyl)-N-pentyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(3-methylphenyl)-N-pentyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866843-82-5
• MF: C₂₁H₂₃N₅
• MW: 345.440823793411
• CID: 6466179
• Update Time: 2025-11-01

3-(3-methylphenyl)-N-pentyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-N-pentyl-1,2,3triazolo1,5-aquinazolin-5-amine
• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, 3-(3-methylphenyl)-N-pentyl-

• Inchi： 1S/C21H23N5/c1-3-4-7-13-22-20-17-11-5-6-12-18(17)26-21(23-20)19(24-25-26)16-10-8-9-15(2)14-16/h5-6,8-12,14H,3-4,7,13H2,1-2H3,(H,22,23)
• InChI Key： MRXKNJKTHKZGJR-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(C)=C3)=C1N=C(NCCCCC)C1=C2C=CC=C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 2.24±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(3-methylphenyl)-N-pentyl-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 3-(3-methylphenyl)-N-pentyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 866843-82-5)

The compound 3-(3-methylphenyl)-N-pentyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 866843-82-5) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This tricyclic structure, featuring a fused triazoloquinazoline core, exhibits promising biological activities that make it a valuable scaffold for developing novel therapeutic agents.

At the heart of this compound's appeal lies its unique chemical architecture. The presence of both triazole and quinazoline rings introduces multiple sites for functionalization, allowing chemists to tailor its properties for specific biological targets. The 3-methylphenyl substituent at the 3-position of the triazoloquinazoline ring not only contributes to the molecule's lipophilicity but also influences its interactions with biological receptors. Meanwhile, the N-pentyl group at the nitrogen position enhances solubility and metabolic stability, making it an attractive candidate for further development.

Recent advancements in medicinal chemistry have highlighted the potential of tricyclic compounds as kinase inhibitors, particularly in targeting oncogenic pathways. The quinazoline core is well-known for its role in several FDA-approved drugs, including Gleevec® (imatinib) and Xalkori® (crizotinib). The incorporation of a triazole ring into this framework expands the chemical space and can lead to novel binding interactions with protein targets. This has prompted extensive research into optimizing such structures for improved efficacy and selectivity.

In particular, studies have demonstrated that derivatives of triazoloquinazolines exhibit potent activity against various kinases involved in cancer progression. For instance, modifications at the 5-amino position of the quinazoline ring have been shown to enhance binding affinity to target enzymes. The N-pentyl group, while contributing to solubility, also plays a role in modulating pharmacokinetic properties, ensuring better absorption and distribution within the body.

The 3-methylphenyl moiety is another critical feature that influences the compound's behavior. This aromatic group can engage in π-stacking interactions with biological targets, improving binding affinity. Additionally, electronic effects from the methyl substituent can modulate reactivity at other positions within the molecule. Such structural features make this compound a versatile scaffold for designing inhibitors with high specificity.

Recent computational studies using molecular modeling techniques have provided insights into how these structural elements contribute to biological activity. By simulating interactions with target proteins, researchers have identified key residues that mediate binding. These findings have guided synthetic efforts toward optimizing potency and minimizing off-target effects. The integration of machine learning models has further accelerated this process by predicting optimal modifications based on large datasets of known bioactive compounds.

Experimental validation of these hypotheses has yielded encouraging results. In vitro assays have shown that certain derivatives of 3-(3-methylphenyl)-N-pentyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine exhibit nanomolar potency against relevant kinases. Furthermore, cell-based assays indicate that these compounds can inhibit tumor growth in culture models. These preliminary findings support further investigation into their potential as lead compounds for drug development.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include cyclization reactions to form the triazoloquinazoline core followed by functional group manipulations to introduce the 3-methylphenyl and N-pentyl substituents. Advances in synthetic methodologies have enabled more efficient routes, reducing reliance on hazardous reagents and improving scalability.

From a regulatory perspective, compounds like this must undergo rigorous testing to ensure safety and efficacy before clinical use. Preclinical studies evaluate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicity assessments provide critical data on potential side effects at various doses. These studies are essential for determining whether a candidate is ready for human trials.

The future direction of research on 3-(3-methylphenyl)-N-pentyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine includes exploring its potential beyond oncology applications. Preliminary data suggest possible utility in treating inflammatory diseases or infectious disorders by targeting distinct molecular pathways. Collaborative efforts between synthetic chemists and biologists are needed to translate these findings into tangible therapeutic benefits.

In conclusion,3-(3-methylphenyl)-N-pentyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 866843-82-5) exemplifies how innovative molecular design can yield promising candidates for drug development. Its unique structure offers multiple opportunities for optimization while demonstrating early signs of biological activity against relevant targets. As research progresses through preclinical testing and into clinical trials,this compound holds significant potential as part of next-generation therapeutic strategies aimed at improving patient outcomes across multiple disease areas.